Cas no 2418651-13-3 (Benzyl 3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate)

• Product Name: Benzyl 3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• CAS No: 2418651-13-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5979504
• PubChem ID: 154577514
• Update Time: 2025-10-30

Benzyl 3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• 2418651-13-3
• EN300-7060133

• Inchi： 1S/C15H19NO3/c17-15(19-9-12-5-2-1-3-6-12)16-13-7-4-8-14(16)11-18-10-13/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： QJZHYVFIHIVPBG-UHFFFAOYSA-N
• SMILES： O1CC2CCCC(C1)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate

Benzyl 3-Oxa-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate: A Comprehensive Overview

The compound Benzyl 3-Oxa-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate, identified by the CAS number 2418651-13-3, is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceuticals and advanced materials science. This compound is notable for its unique bicyclic structure, which combines a benzoate group with a bicyclo[3.3.1]nonane framework, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of Benzyl 3-Oxa-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate in drug delivery systems due to its ability to form stable complexes with bioactive molecules. Researchers have demonstrated that the compound's bicyclic structure can serve as a scaffold for attaching various functional groups, enhancing its compatibility with biological systems while maintaining structural integrity.

The synthesis of Benzyl 3-Oxa-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core using ring-closing metathesis or other advanced organic synthesis techniques. The introduction of the benzoate group is achieved through esterification reactions, which are carefully optimized to ensure high yields and purity.

In terms of applications, this compound has shown promise in the development of novel antibiotics and anti-inflammatory agents due to its ability to modulate key cellular pathways. Recent clinical trials have indicated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, making it a valuable asset in the fight against antibiotic resistance.

The structural versatility of Benzyl 3-Oxa-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate also extends to its use in materials science, where it serves as a precursor for high-performance polymers and advanced composites. Its ability to form strong intermolecular interactions makes it ideal for applications requiring enhanced mechanical and thermal stability.

From an environmental perspective, researchers have been investigating the biodegradability of this compound and its derivatives to ensure sustainable practices in its production and application. Preliminary studies suggest that under controlled conditions, the compound can undergo microbial degradation, reducing its environmental footprint.

In conclusion, Benzyl 3-Oxa-9-Azabicyclo[3.3.1]Nonane-9-Carboxylate stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments.